Phenethyl butyrate
Phenethyl butyrate
Phenethyl butyrate is the butanoate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol.
2-Phenylethyl butyrate, also known as benzylcarbinyl butyrate or beta-phenethyl N-butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Phenylethyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Phenylethyl butyrate has been primarily detected in urine. Within the cell, 2-phenylethyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Phenylethyl butyrate exists in all eukaryotes, ranging from yeast to humans. 2-Phenylethyl butyrate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl butyrate has a sweet, floral, and musty taste.
2-Phenylethyl butyrate, also known as benzylcarbinyl butyrate or beta-phenethyl N-butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Phenylethyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Phenylethyl butyrate has been primarily detected in urine. Within the cell, 2-phenylethyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Phenylethyl butyrate exists in all eukaryotes, ranging from yeast to humans. 2-Phenylethyl butyrate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl butyrate has a sweet, floral, and musty taste.
Brand Name:
Vulcanchem
CAS No.:
103-52-6
VCID:
VC0086197
InChI:
InChI=1S/C12H16O2/c1-2-6-12(13)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
SMILES:
CCCC(=O)OCCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Phenethyl butyrate
CAS No.: 103-52-6
Main Products
VCID: VC0086197
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
| CAS No. | 103-52-6 |
|---|---|
| Product Name | Phenethyl butyrate |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-phenylethyl butanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-2-6-12(13)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3 |
| Standard InChIKey | WFNDDSQUKATKNX-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCCC1=CC=CC=C1 |
| Canonical SMILES | CCCC(=O)OCCC1=CC=CC=C1 |
| Density | d 1 0.991-0.994 |
| Physical Description | Colourless liquid; warm, floral and fruity odou |
| Description | Phenethyl butyrate is the butanoate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol. 2-Phenylethyl butyrate, also known as benzylcarbinyl butyrate or beta-phenethyl N-butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Phenylethyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Phenylethyl butyrate has been primarily detected in urine. Within the cell, 2-phenylethyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Phenylethyl butyrate exists in all eukaryotes, ranging from yeast to humans. 2-Phenylethyl butyrate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl butyrate has a sweet, floral, and musty taste. |
| Solubility | Insoluble in water; soluble in oils Miscible at room temperature (in ethanol) |
| PubChem Compound | 7658 |
| Last Modified | Nov 11 2021 |
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